Cas no 638353-78-3 (6'-methyl-2,2'-bipyridin-4-amine)

• Product Name: 6'-methyl-2,2'-bipyridin-4-amine
• CAS No: 638353-78-3
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD20719902
• CID: 4091703
• Update Time: 2025-05-19

6'-methyl-2,2'-bipyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridin]-4-amine, 6'-methyl-
• 6'-methyl-2,2'-bipyridin-4-amine

• MDL： MFCD20719902
• Inchi： 1S/C11H11N3/c1-8-3-2-4-10(14-8)11-7-9(12)5-6-13-11/h2-7H,1H3,(H2,12,13)
• InChI Key： RYQNLWQBMMPSCL-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C)=CC=C2)=NC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6'-methyl-2,2'-bipyridin-4-amine

Recent Advances in the Study of 6'-Methyl-2,2'-Bipyridin-4-Amine (CAS: 638353-78-3)

6'-Methyl-2,2'-bipyridin-4-amine (CAS: 638353-78-3) is a bipyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the design of novel therapeutic agents, particularly in the context of targeting protein-protein interactions and enzyme inhibition. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the compound's ability to act as a ligand for transition metal complexes, which are often employed in catalytic and medicinal applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6'-methyl-2,2'-bipyridin-4-amine forms stable complexes with ruthenium(II), exhibiting promising anticancer activity against several cancer cell lines. The study attributed this activity to the compound's ability to induce apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation.

In addition to its metal-binding properties, 6'-methyl-2,2'-bipyridin-4-amine has been investigated as a building block for the synthesis of more complex molecules. A recent paper in Organic Letters (2024) described its use in the construction of bipyridine-based macrocycles, which showed high affinity for specific DNA sequences. These macrocycles have potential applications in gene regulation and as tools for studying nucleic acid interactions. The study also highlighted the compound's role in facilitating efficient Suzuki-Miyaura cross-coupling reactions, underscoring its utility in synthetic chemistry.

Another notable development is the exploration of 6'-methyl-2,2'-bipyridin-4-amine as a precursor for the development of kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of a series of derivatives that exhibited selective inhibition of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The lead compound from this series demonstrated nanomolar potency against CDK2 and favorable pharmacokinetic properties in preclinical models, suggesting its potential for further development as an anticancer agent.

Beyond its applications in oncology, 6'-methyl-2,2'-bipyridin-4-amine has also been studied in the context of infectious diseases. A recent study in Antimicrobial Agents and Chemotherapy (2024) identified derivatives of this compound as potent inhibitors of bacterial efflux pumps, which are often responsible for antibiotic resistance. The findings suggest that these derivatives could be used to enhance the efficacy of existing antibiotics, particularly against multidrug-resistant pathogens.

In conclusion, 6'-methyl-2,2'-bipyridin-4-amine (CAS: 638353-78-3) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its versatility in metal coordination, synthetic chemistry, and biological targeting makes it a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies are expected to further explore its potential, particularly in optimizing its pharmacokinetic and pharmacodynamic properties for clinical applications.